Cas no 129724-72-7 (1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)-)

• Product Name: 1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)-
• CAS No: 129724-72-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 154725
• PubChem ID: 125391
• Update Time: 2025-04-19

1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)-
• (1S,6S,8S,8aR)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,6,8-triol
• 7-deoxycastanospermine
• (1S-(1alpha,6alpha,8beta,8abeta))-Octahydro-1,6,8-indolizinetriol
• (1S,6S,8S,8aR)-octahydroindolizine-1,6,8-triol
• 1,6,8-Indolizinetriol, octahydro-, (1S-(1alpha,6alpha,8beta,8abeta))-
• 7-Deoxy-6-epi-castanospermine
• 129724-72-7
• CHEMBL500898
• (1S,6S,8S,8aR)-1,6,8-trihydroxyindolizidine
• DTXSID10156229

• Inchi： 1S/C8H15NO3/c10-5-3-7(12)8-6(11)1-2-9(8)4-5/h5-8,10-12H,1-4H2/t5-,6-,7-,8+/m0/s1
• InChI Key： CTNHKDHQKRJTIU-DKXJUACHSA-N
• SMILES： O[C@H]1CCN2C[C@H](C[C@@H]([C@H]21)O)O

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9
• XLogP3: -1.3

Experimental Properties

• Density: 1.38
• Boiling Point: 356.8°Cat760mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.608
• PSA: 63.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines